2-(1H-benzimidazol-2-yl)-N'-hydroxyethanimidamide

• IUPAC Name: 2-(1H-benzimidazol-2-yl)-N'-hydroxyethanimidamide
• InChI: InChI=1S/C9H10N4O/c10-8(13-14)5-9-11-6-3-1-2-4-7(6)12-9/h1-4,14H,5H2,(H2,10,13)(H,11,12)
• InChI Key: WKGKAABDZKCWKQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)CC(=NO)N
• Molecular Formula: C9H10N4O
• DSSTOX Substance ID: DTXSID40407115
• Molecular Weight: 190.20 g/mol
• CAS RN: 4404-32-4

Description

2-(1H-benzimidazol-2-yl)-N'-hydroxyethanimidamide is a useful research compound. Its molecular formula is C9H10N4O and its molecular weight is 190.20 g/mol. The purity is usually 95%.
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Scientific Research Applications

Immunomodulation

BMT-1 has been identified as a potential immunomodulatory agent. It inhibits the activity of H+/K±ATPases in anti-CD3/CD28 activated T cells. . This property makes it an interesting lead compound for developing new immunomodulatory agents.

Antimicrobial Activity

BMT-1 exhibits antimicrobial properties. . Its potential as an antimicrobial agent warrants exploration.

Antiparasitic Activity

Research has reported the synthesis of 1H-benzimidazol-2-yl hydrazones, including BMT-1. .

Antioxidant Properties

BMT-1 derivatives have demonstrated antioxidant activity. They scavenge free radicals and protect cells from oxidative damage. .

Crystal Structure Analysis

X-ray crystal structure analysis of selected benzimidazole derivatives, including BMT-1, provides insights into their molecular arrangements. .

Antineoplastic Potential

BMT-1 and related compounds have shown antineoplastic activity in in vitro tumor models. .

Mechanism of Action

Target of Action

The primary targets of 2-(1H-benzimidazol-2-yl)-N’-hydroxyethanimidamide are parasites, specifically the species Trichinella spiralis (T. spiralis) . These parasites are widespread around the world and lead to morbidity and mortality in the population .

Mode of Action

The compound interacts with its targets by exhibiting both anthelmintic and antioxidant properties . The anthelmintic activity was studied in vitro, indicating that the compound was more active than the clinically used anthelmintic drugs albendazole and ivermectin . The compound killed the total parasitic larvae (100% effectiveness) after a 24-hour incubation period at 37°C .

Biochemical Pathways

The compound affects the biochemical pathways related to oxidative stress in the host infected by the parasites . The antioxidant activity of the compound was elucidated in vitro against stable free radicals DPPH and ABTS, as well as iron-induced oxidative damage in model systems containing biologically relevant molecules lecithin and deoxyribose . The compound is capable of reacting with various free radicals through several possible reaction pathways .

Result of Action

The result of the compound’s action is the eradication of parasitic larvae, demonstrating its effectiveness as an anthelmintic . Additionally, it exhibits antioxidant properties, indicating its potential in mitigating oxidative stress induced by the parasites in the host .